Cas no 77054-11-6 (2-[3-(1,3-benzodioxol-5-yl)propanoyl]-5-(4-methylphenyl)cyclohexane-1,3-dione)

2-[3-(1,3-benzodioxol-5-yl)propanoyl]-5-(4-methylphenyl)cyclohexane-1,3-dione structure
77054-11-6 structure
Product Name:2-[3-(1,3-benzodioxol-5-yl)propanoyl]-5-(4-methylphenyl)cyclohexane-1,3-dione
CAS No:77054-11-6
MF:C23H22O5
MW:378.417787075043
CID:1786511
PubChem ID:3059715
Update Time:2025-04-21

2-[3-(1,3-benzodioxol-5-yl)propanoyl]-5-(4-methylphenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(1,3-benzodioxol-5-yl)propanoyl]-5-(4-methylphenyl)cyclohexane-1,3-dione
    • DTXSID60227852
    • 2-(3-(1,3-Benzodioxol-5-yl)-1-oxopropyl)-5-(4-methylphenyl)-1,3-cyclohexanedione
    • SCHEMBL11164970
    • 77054-11-6
    • 1,3-Cyclohexanedione, 2-(3-(1,3-benzodioxol-5-yl)-1-oxopropyl)-5-(4-methylphenyl)-
    • Inchi: 1S/C23H22O5/c1-14-2-6-16(7-3-14)17-11-19(25)23(20(26)12-17)18(24)8-4-15-5-9-21-22(10-15)28-13-27-21/h2-3,5-7,9-10,17,23H,4,8,11-13H2,1H3
    • InChI Key: ZWYGPLBQMNOEOQ-UHFFFAOYSA-N
    • SMILES: O=C1C(C(CCC2=CC=C3C(=C2)OCO3)=O)C(CC(C2C=CC(C)=CC=2)C1)=O

Computed Properties

  • Exact Mass: 378.14672380g/mol
  • Monoisotopic Mass: 378.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 588
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 69.7Ų

2-[3-(1,3-benzodioxol-5-yl)propanoyl]-5-(4-methylphenyl)cyclohexane-1,3-dione Related Literature

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